2-(5-Amino-2-chloro-4-fluorophenyl)acetonitrile

• Molecular Formula: C8H6ClFN2
• Molecular Weight: 184.60 g/mol
• IUPAC Name: 2-(5-amino-2-chloro-4-fluorophenyl)acetonitrile
• InChI: InChI=1S/C8H6ClFN2/c9-6-4-7(10)8(12)3-5(6)1-2-11/h3-4H,1,12H2
• InChI Key: OGFVQFUONFUOEC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)F)Cl)CC#N

Description

2-(5-Amino-2-chloro-4-fluorophenyl)acetonitrile is a useful research compound. Its molecular formula is C8H6ClFN2 and its molecular weight is 184.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Hydrogen is injected at 25°-30° C., under normal pressure, into a mixture consisting of 8.9 g of 2-chloro-4-fluoro-5-nitrobenzyl cyanide, 1 g of Raney nickel in 90 ml of absolute ethanol, until the stoichiometric amount of hydrogen has been absorbed. After completion of the absorption of hydrogen, the reaction mixture is filtered and the alkaline filtrate is concentrated by evaporation. The residue consists of 7.5 g of 5-amino-2-chloro-4-fluorobenzyl cyanide having a melting point of 85°-86° C.

Synthesis routes and methods II

Procedure details